Cas no 400784-51-2 (4(1H)-Quinazolinone, 5-amino-6-nitro-)

• Product Name: 4(1H)-Quinazolinone, 5-amino-6-nitro-
• CAS No: 400784-51-2
• MF: C₈H₆N₄O₃
• MW: 206.158240795135
• CID: 3966580
• PubChem ID: 135813642
• Update Time: 2025-04-22

4(1H)-Quinazolinone, 5-amino-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 5-amino-6-nitro-
• 4(3H)-Quinazolinone, 5-amino-6-nitro-
• XGMODRZUFXAPLM-UHFFFAOYSA-N
• DTXSID101292627
• 5-Amino-6-nitro-4(3H)-quinazolinone
• SCHEMBL4707675
• 400784-51-2
• 5-amino-6-nitroquinazolin-4-one

• Inchi： 1S/C8H6N4O3/c9-7-5(12(14)15)2-1-4-6(7)8(13)11-3-10-4/h1-3H,9H2,(H,10,11,13)
• InChI Key： XGMODRZUFXAPLM-UHFFFAOYSA-N
• SMILES： N1C2=C(C(N)=C([N+]([O-])=O)C=C2)C(=O)NC=1

Computed Properties

• Exact Mass: 206.04399007Da
• Monoisotopic Mass: 206.04399007Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 113Ų